Cas no 1060263-69-5 (N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-(3-methoxyphenoxy)acetamide)

• Product Name: N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-(3-methoxyphenoxy)acetamide
• CAS No: 1060263-69-5
• MF: C₂₀H₂₂N₂O₄
• MW: 354.399685382843
• CID: 6502275
• PubChem ID: 25862208
• Update Time: 2024-01-14

N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-(3-methoxyphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-(3-methoxyphenoxy)acetamide
• AKOS024497757
• 1060263-69-5
• F5097-0836
• VU0635295-1
• N-cyclopropyl-2-[4-[[2-(3-methoxyphenoxy)acetyl]amino]phenyl]acetamide
• N-cyclopropyl-2-(4-(2-(3-methoxyphenoxy)acetamido)phenyl)acetamide

• Inchi： 1S/C20H22N2O4/c1-25-17-3-2-4-18(12-17)26-13-20(24)22-15-7-5-14(6-8-15)11-19(23)21-16-9-10-16/h2-8,12,16H,9-11,13H2,1H3,(H,21,23)(H,22,24)
• InChI Key： FVGIFLJYNNNWJT-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC(=CC=1)NC(COC1C=CC=C(C=1)OC)=O)NC1CC1

Computed Properties

• Exact Mass: 354.15795719g/mol
• Monoisotopic Mass: 354.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 76.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides